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Compound of Interest

Compound Name: Isobutyl benzoate

Cat. No.: B106509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectroscopic data for isobutyl
benzoate against common alternatives—methyl benzoate, ethyl benzoate, and n-butyl

benzoate. The structural confirmation of these compounds is crucial in various scientific

disciplines, including drug development, where precise molecular identification is paramount.

The following sections present a detailed analysis of ¹H NMR, ¹³C NMR, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS) data, supported by experimental protocols and a

logical workflow for structural elucidation.

Comparative Spectroscopic Data
The structural differences between isobutyl benzoate and its linear-chain isomers and smaller

counterparts are clearly distinguishable through modern spectroscopic techniques. The

following tables summarize the key quantitative data for each compound, facilitating a direct

comparison.

Table 1: ¹H NMR Spectroscopic Data (Solvent: CDCl₃)
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Compound
Chemical Shift
(δ) [ppm]

Multiplicity
Coupling
Constant (J)
[Hz]

Assignment

Isobutyl

Benzoate
8.05 d ~7.8 2H, Ar-H (ortho)

7.55 t ~7.4 1H, Ar-H (para)

7.44 t ~7.7 2H, Ar-H (meta)

4.10 d 6.7 2H, -OCH₂-

2.08 m 6.7 1H, -CH(CH₃)₂

1.00 d 6.7 6H, -CH(CH₃)₂

Methyl Benzoate 8.03 m - 2H, Ar-H (ortho)

7.54 m - 1H, Ar-H (para)

7.42 m - 2H, Ar-H (meta)

3.91 s - 3H, -OCH₃

Ethyl

Benzoate[1]
8.05 m - 2H, Ar-H (ortho)

7.50 m - 1H, Ar-H (para)

7.40 m - 2H, Ar-H (meta)

4.38 q 7.1 2H, -OCH₂-

1.39 t 7.1 3H, -CH₃

n-Butyl

Benzoate[2]
8.04 d 7.8 2H, Ar-H (ortho)

7.54 t 7.4 1H, Ar-H (para)

7.43 t 7.7 2H, Ar-H (meta)

4.33 t 6.6 2H, -OCH₂-

1.75 quint 7.1 2H, -OCH₂CH₂-
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1.48 sext 7.4 2H, -CH₂CH₃

0.98 t 7.4 3H, -CH₃

Table 2: ¹³C NMR Spectroscopic Data (Solvent: CDCl₃)
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Compound Chemical Shift (δ) [ppm] Assignment

Isobutyl Benzoate[3] 166.8 C=O

132.8 Ar-C (para)

130.5 Ar-C (ipso)

129.5 Ar-C (ortho)

128.3 Ar-C (meta)

71.1 -OCH₂-

27.9 -CH(CH₃)₂

19.2 -CH(CH₃)₂

Methyl Benzoate[4][5] 167.0 C=O

132.9 Ar-C (para)

130.2 Ar-C (ipso)

129.6 Ar-C (ortho)

128.4 Ar-C (meta)

52.1 -OCH₃

Ethyl Benzoate[6][7][8] 166.8 C=O

132.8 Ar-C (para)

130.6 Ar-C (ipso)

129.6 Ar-C (ortho)

128.3 Ar-C (meta)

61.1 -OCH₂-

17.3 -CH₃

n-Butyl Benzoate 166.7 C=O

132.7 Ar-C (para)
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130.6 Ar-C (ipso)

129.5 Ar-C (ortho)

128.3 Ar-C (meta)

64.9 -OCH₂-

30.8 -OCH₂CH₂-

19.3 -CH₂CH₃

13.8 -CH₃

Table 3: Infrared (IR) Spectroscopic Data (Neat/Liquid Film)
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Compound Absorption Bands (cm⁻¹) Assignment

Isobutyl Benzoate ~3070-3030 C-H stretch (aromatic)

~2960-2870 C-H stretch (aliphatic)

~1720 C=O stretch (ester)

~1270 and ~1110 C-O stretch

Methyl Benzoate[9][10] ~3060-3000 C-H stretch (aromatic)

~2955 C-H stretch (aliphatic)

~1723 C=O stretch (ester)

~1275 and ~1110 C-O stretch

Ethyl Benzoate[11][12] ~3065-3030 C-H stretch (aromatic)

~2980-2870 C-H stretch (aliphatic)

~1726 C=O stretch (ester)

~1270 and ~1100 C-O stretch

n-Butyl Benzoate ~3060-3030 C-H stretch (aromatic)

~2960-2870 C-H stretch (aliphatic)

~1720 C=O stretch (ester)

~1270 and ~1110 C-O stretch

Table 4: Mass Spectrometry (MS) Data (Electron Ionization - EI)
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Compound Molecular Ion (M⁺) [m/z]
Key Fragment Ions [m/z]
(Relative Intensity)

Isobutyl Benzoate[13][14] 178 123, 105 (100), 77, 57, 41

Methyl Benzoate[15][16][17]

[18]
136 105 (100), 77, 51

Ethyl Benzoate[1][19][20] 150 122, 105 (100), 77, 51

n-Butyl Benzoate 178 123, 105 (100), 77, 57, 41

Experimental Workflow for Structural Confirmation
The following diagram illustrates the logical workflow for the spectroscopic analysis and

structural confirmation of an organic compound like isobutyl benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b106509#spectroscopic-analysis-for-the-structural-
confirmation-of-isobutyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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